1-[4-Phenyl-3-(4H-1,2,4-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-one

• CAS No.: 62538-06-1
• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol
• IUPAC Name: 1-[4-phenyl-3-(1,2,4-triazol-4-yl)pyrazol-1-yl]ethanone
• InChI: InChI=1S/C13H11N5O/c1-10(19)18-7-12(11-5-3-2-4-6-11)13(16-18)17-8-14-15-9-17/h2-9H,1H3
• InChI Key: QBMWANPFNNAVHN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C=C(C(=N1)N2C=NN=C2)C3=CC=CC=C3

Description

1-[4-Phenyl-3-(4H-1,2,4-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C13H11N5O and its molecular weight is 253.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of 4-(4-phenyl-5-pyrazolyl)-4H-1,2,4-triazole (1.0 g) in acetic anhydride is refluxed until a clear solution is obtained. The solution is poured into ice water and stirred for 1/2 hour. The yellowish solid is collected and recrystallized from a mixture of chloroform/hexane, giving a white powder, m.p. 165° C. to 168° C. Similarly prepared is the propionyl derivative.